Cas no 2229250-68-2 (2-(pyrimidin-5-yl)ethane-1-thiol)

• Product Name: 2-(pyrimidin-5-yl)ethane-1-thiol
• CAS No: 2229250-68-2
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 5910076
• PubChem ID: 134581295
• Update Time: 2025-06-26

2-(pyrimidin-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-5-yl)ethane-1-thiol
• 2229250-68-2
• EN300-1755825
• SCHEMBL20233134

• Inchi： 1S/C6H8N2S/c9-2-1-6-3-7-5-8-4-6/h3-5,9H,1-2H2
• InChI Key： SPILPPDLFSULHF-UHFFFAOYSA-N
• SMILES： SCCC1=CN=CN=C1

Computed Properties

• Exact Mass: 140.04081944g/mol
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.8Ų

Additional information on 2-(pyrimidin-5-yl)ethane-1-thiol

Introduction to 2-(pyrimidin-5-yl)ethane-1-thiol (CAS No: 2229250-68-2)

2-(pyrimidin-5-yl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2229250-68-2, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic thiol derivative features a pyrimidine ring linked to an ethyl chain, making it a versatile scaffold for drug discovery and molecular interactions. The compound's unique structural attributes have garnered attention for its potential applications in medicinal chemistry, particularly in the development of targeted therapies and biomolecular probes.

The pyrimidin-5-yl moiety is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In 2-(pyrimidin-5-yl)ethane-1-thiol, this moiety is strategically positioned to modulate binding affinities and selectivity, which are critical factors in drug design. The thiol group (-SH) further enhances the compound's reactivity, allowing for post-synthetic modifications and conjugations that expand its utility in synthetic biology and biopharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 2-(pyrimidin-5-yl)ethane-1-thiol as a lead compound for small-molecule inhibitors. Studies indicate that derivatives of this compound exhibit promising activity against various therapeutic targets, including kinases and transcription factors. The pyrimidine ring's ability to form hydrogen bonds and hydrophobic interactions with protein surfaces makes it an ideal candidate for designing high-affinity binders. Moreover, the ethyl chain provides flexibility, enabling fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

In the context of drug development, 2-(pyrimidin-5-yl)ethane-1-thiol has been investigated for its potential in oncology research. Preliminary studies suggest that certain analogs of this compound can disrupt oncogenic signaling pathways by inhibiting key enzymes involved in cell proliferation. The thiol group's redox-active nature also makes it a candidate for developing prodrugs or redox-sensitive therapeutics, where its reactivity can be exploited to release active species in response to cellular microenvironments.

The synthesis of 2-(pyrimidin-5-yl)ethane-1-thiol involves multi-step organic reactions, typically starting from commercially available pyrimidine derivatives and thiol precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyrimidine-polymer chain scaffold efficiently. These synthetic strategies not only enhance yield but also allow for modular modifications, enabling rapid diversification of the compound library for high-throughput screening.

From a biochemical perspective, 2-(pyrimidin-5-yl)ethane-1-thiol serves as a valuable tool for investigating protein-protein interactions and enzyme mechanisms. Its ability to covalently modify cysteine residues in target proteins allows researchers to probe functional roles of specific amino acid residues. Such insights are crucial for understanding disease pathways and designing more effective therapeutic interventions.

The growing interest in 2-(pyrimidin-5-yl)ethane-1-thiol is also driven by its potential applications in diagnostic imaging. Functionalized derivatives of this compound can be labeled with luminescent or radioactive isotopes, making them useful as contrast agents or tracers in biomedical assays. The precise targeting capabilities of these probes enable non-invasive visualization of biological processes, aiding in early disease detection and monitoring treatment responses.

In conclusion, 2-(pyrimidin-5-yl)ethane-1-thiol (CAS No: 2229250-68-2) represents a promising chemical entity with broad applications across pharmaceutical research and biotechnology. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, position it as a cornerstone compound for developing innovative therapeutics and diagnostic tools. As research continues to uncover new biological functions and synthetic possibilities, the significance of this compound is expected to grow further.